1-Methyl-5-phenyl-2(1H)-pyrimidinone

• IUPAC Name: 1-methyl-5-phenylpyrimidin-2-one
• InChI: InChI=1S/C11H10N2O/c1-13-8-10(7-12-11(13)14)9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key: CXBYCIKWTYCLAR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=NC1=O)C2=CC=CC=C2
• Molecular Formula: C11H10N2O
• DSSTOX Substance ID: DTXSID20372796
• Molecular Weight: 186.21 g/mol
• CAS RN: 27956-19-0

Description

“1-Methyl-5-phenyl-2(1H)-pyrimidinone” is a variant of a class of compounds known as 1,4-benzodiazepines. These compounds are prominent structures in medicinal chemistry and have wide biological activities and therapeutic applications.

Synthesis Analysis

The synthesis of similar compounds, such as 1,4-benzodiazepine-2-ones, has been achieved using the Michael addition reaction of 7-chloro-1,3-dihydro-5-phenyl-2H-1,4-benzodiazepine-2-ones with fumaric esters. This reaction is carried out in the absence of solvent, under conventional heating conditions, and in the presence of 1,4-diazabicyclo[2.2.2]octane (DABCO), a non-toxic base and a good solid catalyst.

Molecular Structure Analysis

The molecular structure of these compounds has been confirmed by various spectroscopic methods, including FT-IR, 1H-NMR, 13C-NMR, and MASS spectroscopy. The stereochemistry of 1,4-benzodiazepine-2-ones is important, and the most stable conformer of one of the products has been studied as a model for conformational analysis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include the Michael addition reaction, which is one of the most useful methods for forming carbon-carbon bonds and has wide synthetic applications.

Scientific Research Applications

Synthesis and Chemical Properties

1-Methyl-5-phenyl-2(1H)-pyrimidinone and its derivatives are synthesized through various chemical reactions. For instance, 1-alkyl-5-phenyl-4(1H)pyrimidinones are synthesized by condensing specific atropamides with methyl or ethyl amine. This process involves the preparation of compounds from phenylacetamides and dimethylformamide dimethyl acetal (Beck & Gajewski, 1976). Another example is the study of the molecular structure of 2-amino-5-butyl-3-ethyl-6-methyl-4(3H)-pyrimidinone, which has been investigated through X-ray diffraction and ab initio calculations (Craciun et al., 1998).

Immunomodulatory Potential

Substituted pyrimidinones, including derivatives of 1-Methyl-5-phenyl-2(1H)-pyrimidinone, have been evaluated for their immunomodulatory effects. One study compared various pyrimidinone analogues for their efficacy against Phlebovirus infections in mice, showcasing their potential as antiviral agents (Sidwell et al., 1990).

Applications in Supramolecular Chemistry

1-Methyl-5-phenyl-2(1H)-pyrimidinone derivatives have been studied for their role in supramolecular chemistry. For example, certain ureidopyrimidones, related to 1-methyl-5-phenyl-2(1H)-pyrimidinone, show strong dimerization capabilities through hydrogen bonding, which is significant for building supramolecular structures (Beijer et al., 1998).

Mechanism of Action

While the exact mechanism of action for “1-Methyl-5-phenyl-2(1H)-pyrimidinone” is not specified in the retrieved papers, similar compounds like 1,4-benzodiazepine-2-ones are known to act on the GABA (A) Receptor, increasing the duration of time for which the Cl - ionopore is open. This prolongs the post-synaptic inhibitory effect of GABA in the thalamus.